Cas no 1219622-36-2 (2',4,4'-Trifluoro-1,1'-biphenyl-3-amine)

• Product Name: 2',4,4'-Trifluoro-1,1'-biphenyl-3-amine
• CAS No: 1219622-36-2
• MF: C₁₂H₈F₃N
• MW: 223.193833351135
• CID: 4563503
• Update Time: 2025-06-26

2',4,4'-Trifluoro-1,1'-biphenyl-3-amine Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-aMine, 2',4,4'-trifluoro-
• 2',4,4'-Trifluoro-[1,1'-biphenyl]-3-amine
• 2',4,4'-Trifluoro-1,1'-biphenyl-3-amine

• Inchi： 1S/C12H8F3N/c13-8-2-3-9(11(15)6-8)7-1-4-10(14)12(16)5-7/h1-6H,16H2
• InChI Key： DVOWEVKUDSZCOP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2F)=CC=C(F)C(N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2',4,4'-Trifluoro-1,1'-biphenyl-3-amine

Professional Introduction to 2',4,4'-Trifluoro-1,1'-biphenyl-3-amine (CAS No: 1219622-36-2)

2',4,4'-Trifluoro-1,1'-biphenyl-3-amine, identified by the Chemical Abstracts Service Number (CAS No) 1219622-36-2, is a fluorinated biphenyl derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and electronic properties. This compound belongs to the class of amine-functionalized biphenyls, which are widely explored for their potential applications in medicinal chemistry and material science. The introduction of fluorine atoms into the biphenyl core significantly modulates the physicochemical properties of the molecule, including lipophilicity, metabolic stability, and binding affinity to biological targets.

The structural motif of 2',4,4'-Trifluoro-1,1'-biphenyl-3-amine consists of two benzene rings connected by a single bond, with fluorine atoms substituting at the 2', 4, and 4' positions. The presence of these fluorine atoms enhances the electron-withdrawing effect in the molecule, which can influence its reactivity and interactions with biological systems. The amine group at the 3-position provides a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored properties. This compound has been studied for its potential role in developing novel therapeutic agents and advanced materials.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced biological activity and improved pharmacokinetic profiles. Fluorinated biphenyls, such as 2',4,4'-Trifluoro-1,1'-biphenyl-3-amine, have been reported to exhibit significant efficacy in various pharmacological contexts. For instance, studies have demonstrated that fluorinated aromatic amines can act as potent inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The ability of these compounds to modulate enzyme activity while maintaining high selectivity makes them attractive candidates for drug development.

One of the key advantages of using 2',4,4'-Trifluoro-1,1'-biphenyl-3-amine in medicinal chemistry is its potential to serve as a scaffold for designing small-molecule drugs. The fluorine atoms introduce rigidity to the molecular structure, which can improve binding affinity to target proteins. Additionally, the amine group provides a versatile handle for further chemical modifications, enabling researchers to optimize solubility, bioavailability, and other pharmacokinetic parameters. These features have made this compound a valuable building block in synthetic chemistry and drug discovery.

Recent advancements in computational chemistry have further enhanced the understanding of how 2',4,4'-Trifluoro-1,1'-biphenyl-3-amine interacts with biological targets. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding modes and affinity profiles of this compound towards various enzymes and receptors. These computational studies have provided insights into how structural modifications can be made to improve drug-like properties. For example, optimizing the position and type of substituents on the biphenyl core can significantly enhance binding efficacy while minimizing off-target effects.

The agrochemical industry has also shown interest in fluorinated biphenyl derivatives like 2',4,4'-Trifluoro-1,1'-biphenyl-3-amine due to their potential as bioactive compounds. Fluorinated aromatic amines have been explored as intermediates in the synthesis of herbicides and pesticides that exhibit improved environmental stability and higher efficacy against pests. The unique electronic properties of these compounds allow them to interact with biological systems in novel ways, providing new opportunities for crop protection strategies.

In conclusion,2',4,4'-Trifluoro-1,1'-biphenyl-3-amine (CAS No: 1219622-36-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including fluorine substitution and an amine functional group, make it a valuable candidate for further research and development. As our understanding of fluorinated organic chemistry continues to grow, this compound is likely to play an increasingly important role in advancing drug discovery and material science.